Methyl 5-(4-methoxyphenyl)-2,2-dimethyl-1,3-dioxolane 4-carboxylate

• Molecular Formula: C14H18O5
• Molecular Weight: 266.29 g/mol
• IUPAC Name: methyl 5-(4-methoxyphenyl)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• InChI: InChI=1S/C14H18O5/c1-14(2)18-11(12(19-14)13(15)17-4)9-5-7-10(16-3)8-6-9/h5-8,11-12H,1-4H3
• InChI Key: PAESGNWBIJGYMB-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(C(O1)C(=O)OC)C2=CC=C(C=C2)OC)C

Description

Methyl 5-(4-methoxyphenyl)-2,2-dimethyl-1,3-dioxolane 4-carboxylate is a useful research compound. Its molecular formula is C14H18O5 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2,3-dihydroxy-3-(4-methoxyphenyl)propanoate (3.5 g, 15.5 mmol), copper sulphate anhydrous (4.3 g, 27 mmol, 1.8 equiv.) and acetone (40 ml, excess) were stirred in the presence of a catalytic amount of para-toluene sulphonic acid at 35° C. After 16 hours, the copper sulphate was removed by filtration, and the filtrate was removed and evaporated to dryness on a rotary evaporator. The product was purified by flash column chromatography using DCM as eluant. Evaporation of the appropriate fractions left methyl 5-(4-methoxyphenyl)-2,2-dimethyl -1,3-dioxolane 4-carboxylate as a clear, colourless oil (4.0 g, 96%). [a]D=+37.4° (THF, conc.=0.01712, 20° C). 1H-NMR was in accordance with expected signals.